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Compound of Interest

Compound Name: Methyl 4-bromo-3-methylbenzoate

Cat. No.: B120632 Get Quote

An In-depth Technical Guide to Methyl 4-bromo-3-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Methyl 4-bromo-3-
methylbenzoate, a key intermediate in organic synthesis. The document details its chemical

identity, physical and chemical properties, and common applications in the development of

pharmaceuticals and other complex molecules. Special emphasis is placed on its role in Suzuki

coupling reactions and as a precursor in the total synthesis of natural products. Detailed

experimental protocols for its synthesis and relevant analytical methodologies are also

presented to aid researchers in its practical application.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name methyl 4-bromo-3-methylbenzoate is a

substituted aromatic ester.[1] It is widely referenced in chemical literature and commercial

catalogs under various names and identifiers.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name methyl 4-bromo-3-methylbenzoate[1]

CAS Number 148547-19-7[2]

Molecular Formula C9H9BrO2[1][2]

Molecular Weight 229.07 g/mol [2]

InChI Key GTZTYNPAPQKIIR-UHFFFAOYSA-N[1]

SMILES COC(=O)c1ccc(Br)c(C)c1[1]

A variety of synonyms are used to refer to this compound, reflecting both common naming

conventions and cataloging systems.

Table 2: Synonyms and Alternative Names

Synonym

4-bromo-3-methylbenzoic acid methyl ester[3]

methyl 4-bromo-m-toluate[3]

4-bromo-m-toluic acid methyl ester[3]

Benzoic acid, 4-bromo-3-methyl-, methyl ester[3]

2-bromo-5-methoxycarbonyl toluene[3]

3-methyl-4-bromobenzoic acid methyl ester[3]

Physicochemical Properties
The physical and chemical properties of Methyl 4-bromo-3-methylbenzoate are crucial for its

handling, storage, and application in chemical reactions.

Table 3: Physicochemical Data
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Property Value Source(s)

Appearance
White to off-white crystalline

solid/fused solid
[1]

Melting Point 38-44 °C [2]

Boiling Point 287.4±20.0 °C (Predicted) [2]

Density 1.433±0.06 g/cm³ (Predicted) [2]

Solubility Soluble in Methanol [2]

Storage Temperature
Room Temperature, Sealed in

dry
[2]

Synthesis and Experimental Protocols
Methyl 4-bromo-3-methylbenzoate is typically synthesized via the esterification of its

corresponding carboxylic acid, 4-bromo-3-methylbenzoic acid.

Synthesis of Methyl 4-bromo-3-methylbenzoate
A common and efficient method for the preparation of Methyl 4-bromo-3-methylbenzoate is

the Fischer esterification of 4-bromo-3-methylbenzoic acid using methanol in the presence of a

strong acid catalyst, such as concentrated sulfuric acid.[2]

Experimental Protocol:

Reaction Setup: To a solution of 4-bromo-3-methylbenzoic acid (e.g., 3 g, 13.19 mmol) in

methanol (15 ml), a catalytic amount of concentrated sulfuric acid is carefully added.[2]

Reflux: The reaction mixture is heated to reflux and maintained at this temperature for

approximately 14 hours to drive the equilibrium towards the ester product.[2]

Work-up: After cooling the mixture to 0°C, it is neutralized with a saturated sodium

bicarbonate solution. The precipitated solid product is then collected by filtration.[2]

Purification: The crude product is purified by silica gel column chromatography to yield pure

methyl 4-bromo-3-methylbenzoate as a white solid.[2] A reported yield for this procedure is
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97%.[2]

Synthesis of Methyl 4-bromo-3-methylbenzoate
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Caption: Fischer Esterification Workflow.

Applications in Organic Synthesis
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Methyl 4-bromo-3-methylbenzoate is a versatile building block in organic synthesis, primarily

utilized in cross-coupling reactions and as a starting material for the synthesis of complex

natural products.

Suzuki Coupling Reactions
As an aromatic ester containing a bromine atom, Methyl 4-bromo-3-methylbenzoate is an

excellent substrate for Suzuki coupling reactions. This palladium-catalyzed cross-coupling

reaction allows for the formation of a carbon-carbon bond between the aromatic ring and

various organoboron compounds, leading to the synthesis of biaryl compounds.[2] This

methodology is fundamental in drug discovery and materials science.
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Suzuki Coupling Reaction Pathway
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Caption: Generalized Suzuki Coupling Workflow.
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Total Synthesis of (-)-Martinellic Acid
Methyl 4-bromo-3-methylbenzoate has been utilized as a key starting material in the total

synthesis of (-)-martinellic acid, a natural product with interesting biological activities. This

highlights the importance of this compound in providing a scaffold for the construction of

complex molecular architectures.

Analytical Methods
The purity and identity of Methyl 4-bromo-3-methylbenzoate and its precursors are typically

assessed using standard analytical techniques. For the precursor, 4-bromo-3-methylbenzoic

acid, reverse-phase high-performance liquid chromatography (RP-HPLC) is a suitable method.

[4]

Table 4: HPLC Method for 4-bromo-3-methylbenzoic acid

Parameter Condition

Column Newcrom R1

Mobile Phase
Acetonitrile (MeCN), Water, and Phosphoric

Acid

Notes

For Mass-Spec (MS) compatible applications,

phosphoric acid should be replaced with formic

acid.[4]

Gas chromatography (GC) is also a suitable method for assessing the purity of the final ester

product, as indicated by assay specifications from commercial suppliers.[1]

Safety and Handling
Appropriate safety precautions should be taken when handling Methyl 4-bromo-3-
methylbenzoate and its reagents. It is classified as an irritant to the eyes, respiratory system,

and skin.[5] Standard personal protective equipment, including safety goggles, gloves, and a

lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.

Conclusion
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Methyl 4-bromo-3-methylbenzoate is a valuable and versatile intermediate in organic

synthesis. Its utility in forming carbon-carbon bonds through Suzuki coupling and its application

in the synthesis of complex natural products make it a compound of significant interest to

researchers in drug development and other areas of chemical science. The straightforward

synthesis and well-characterized properties of this compound further enhance its utility in a

research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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